Cas no 143-74-8 (Phenol red)

Phenol red Properties

Names and Identifiers

• Phenol Red
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis-, S,S-dioxide
• PHENOL RED FREE ACID CELL CULTURE TESTED
• Phenol Red, indicator
• Phenolsulfonephthalein
• Phenolsulfonphthalein
• PHENOL RED PAPER, PH 6.8-PH 8.4, LENGHT: 5M
• PhenolRed,indicator,pure100GR
• PhenolRed,indicator,pure25GR
• PhenolRed,indicator,pure5GR
• 3,3-Bis(p-hydroxyphenyl)-3-H-2,1-benzoxathiol-1,1-dioxide
• 4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenol
• ACS
• Phenol Red, ACS reagent
• PSP
• 3,3-Bis(p-hydroxyphenyl)-3H-2,1-benzoxathiole 1,1-dioxide
• PRGR
• NR3C3
• Phenol re
• Phenolrde
• fenolipuna
• sulphental
• sulphonthal
• Sulfonphthal
• PR
• Phenolsulphonphthalein
• PSP (indicator)
• Phenolred
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-
• Phenosulfophthalein
• NSC10459
• 3,3-Bis(4-hydroxyphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
• I6G9Y0J1OJ
• 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)diphenol S,S-dioxide
• 4,4'-(1,1-
• Phenol red solution
• PHENOL RED
• +Expand

• MDL： MFCD00003552
• InChIKey： BELBBZDIHDAJOR-UHFFFAOYSA-N
• Inchi： 1S/C19H14O5S/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19/h1-12,20-21H
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])(C2C([H])=C([H])C(=C([H])C=2[H])O[H])O1)(=O)=O
• BRN： 0326470

Computed Properties

• Exact Mass: 354.05600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Heavy Atom Count: 25
• Complexity: 545
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 92.2

Experimental Properties

• LogP: 4.18940
• PSA: 92.21000
• Merck: 7247
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: 0.77 g/L
• Boiling Point: >300°C
• Melting Point: 300 ºC
• Flash Point: >300°C
• Solubility: 1 M NaOH: soluble1mg/mL
• Color/Form: 0.5%
• Color/Form: Red crystals
• Solubility: It is slightly soluble in water, easily soluble in ethanol and alkali solution, 1g of this product is soluble in 1300ml of water, about 350ml of alcohol, 500ml of acetone, almost insoluble in ether and chloroform, soluble in hydroxide alkali or carbonate alkali solution, it is dark red, and stable in air.
• pka: 7.9(at 25℃)
• λmax: 557nm, 558nm, 360nm, 423nm, 433nm
• PH: 6.6(YELLOW)-8.0(RED)
• Density: 1.445 Mg m-3

Phenol red Security Information

• Symbol: GHS07
• RTECS：SJ7490000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Phenol red Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934991000

  Overview:

  2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments